Cas no 1131587-96-6 (Methyl 4-(benzyloxy)-5-bromo-2-methoxybenzoate)

• Product Name: Methyl 4-(benzyloxy)-5-bromo-2-methoxybenzoate
• CAS No: 1131587-96-6
• MF: C₁₆H₁₅BrO₄
• MW: 351.191904306412
• MDL: MFCD11112989
• CID: 1030517
• PubChem ID: 44828921
• Update Time: 2025-04-20

Methyl 4-(benzyloxy)-5-bromo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(benzyloxy)-5-bromo-2-methoxybenzoate
• methyl 5-bromo-2-methoxy-4-phenylmethoxybenzoate
• 4-benzyloxy-5-bromo-2-methoxy-benzoic acid methyl ester
• AK133855
• CTK8E2064
• FT-0657632
• KB-145619
• SureCN1764051
• A802807
• 4-Benzyloxy-5-bromo-2-methoxybenzoic acid methyl ester
• INNHZNYXHMIODB-UHFFFAOYSA-N
• SCHEMBL1764051
• DB-057916
• DTXSID90661008
• Methyl4-(benzyloxy)-5-bromo-2-methoxybenzoate
• A1-24959
• AKOS015852362
• 1131587-96-6

• MDL： MFCD11112989
• Inchi： 1S/C16H15BrO4/c1-19-14-9-15(13(17)8-12(14)16(18)20-2)21-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key： INNHZNYXHMIODB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 350.01537g/mol
• Monoisotopic Mass: 350.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų